Cas no 63167-28-2 (3-(bromomethyl)-5-fluoro-1,2-benzoxazole)

• Product Name: 3-(bromomethyl)-5-fluoro-1,2-benzoxazole
• CAS No: 63167-28-2
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 2789869
• PubChem ID: 14575024
• Update Time: 2025-04-21

3-(bromomethyl)-5-fluoro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-5-fluoro-1,2-benzoxazole
• SCHEMBL9688702
• AKOS026713617
• DTXSID60561849
• 3-(bromomethyl)-5-fluorobenzo[d]isoxazole
• F1967-2413
• 63167-28-2

• Inchi： 1S/C8H5BrFNO/c9-4-7-6-3-5(10)1-2-8(6)12-11-7/h1-3H,4H2
• InChI Key： QOGUIHQSEHKCRZ-UHFFFAOYSA-N
• SMILES： BrCC1C2C=C(C=CC=2ON=1)F

Computed Properties

• Exact Mass: 228.95385g/mol
• Monoisotopic Mass: 228.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles